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Introduction
AZD1979 is a potent and selective antagonist of the Melanin-Concentrating Hormone Receptor

1 (MCHR1). MCHR1 is a G protein-coupled receptor predominantly expressed in the brain and

is implicated in the regulation of energy homeostasis. Antagonism of MCHR1 is a therapeutic

strategy for the treatment of obesity. AZD1979 has been shown to reduce body weight in diet-

induced obese (DIO) mice by affecting both food intake and energy expenditure.[1][2][3][4]

These application notes provide a detailed overview of the experimental protocols for

evaluating the efficacy of AZD1979 in a DIO mouse model.

Key Experiments and Methodologies
Diet-Induced Obesity (DIO) Mouse Model
A robust DIO model is critical for evaluating the anti-obesity effects of AZD1979.

Protocol:

Animal Strain: Male C57BL/6J or C57BL/6NRj mice are commonly used due to their

susceptibility to diet-induced obesity.[5]

Age: Start the high-fat diet at 6-8 weeks of age.
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Housing: House the mice in a temperature-controlled environment with a 12-hour light/dark

cycle.

Diet:

Provide a high-fat diet (HFD) ad libitum. A commonly used diet is the D12492 from

Research Diets, which provides 60% of its calories from fat. Another option is a diet with

42% kcal from fat.

The control group should receive a standard chow diet.

Duration: Continue the HFD for a minimum of 10-12 weeks, and up to 25 weeks, to establish

a clear obese phenotype with metabolic complications such as hyperglycemia and

hyperinsulinemia.

Monitoring: Monitor body weight and food intake weekly. Obvious weight differences

between HFD and control mice should be apparent by 14 weeks of age.

AZD1979 Administration
Protocol:

Compound Preparation:

Vehicle: Prepare a suspension of 0.5% (w/v) hydroxypropyl methylcellulose (HPMC) and

0.1% (v/v) Tween 80 in sterile water.

AZD1979 Formulation: Suspend AZD1979 in the vehicle to the desired concentrations.

Dosing:

Doses: Effective doses in DIO mice are typically 20, 40, and 60 μmol·kg⁻¹ body weight.

Route of Administration: Administer orally (p.o.) via gavage.

Frequency: Dose twice daily.

Duration: The treatment duration is typically 21 days for efficacy studies.
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Acclimation: Prior to the start of the experiment, sham dose the mice with the vehicle for

several days to acclimate them to the gavage procedure.

Pair-Feeding Study
This study is essential to differentiate the effects of AZD1979 on energy expenditure from its

effects on food intake.

Protocol:

Animal Groups:

Vehicle ad libitum: Mice receive the vehicle and have free access to the HFD.

AZD1979 ad libitum: Mice receive AZD1979 and have free access to the HFD.

Vehicle pair-fed: Mice receive the vehicle and are fed the same amount of food consumed

by the AZD1979 ad libitum group.

Procedure:

House mice individually for accurate food intake measurement.

Measure the food intake of the AZD1979 ad libitum group at regular, short intervals (e.g.,

every 30 minutes).

Provide the measured amount of food to the vehicle pair-fed group at the same intervals.

Monitor the body weight of all groups daily.

Expected Outcome: If the AZD1979-treated group loses more weight than the pair-fed

group, it indicates that the compound increases energy expenditure in addition to reducing

food intake.

Indirect Calorimetry
Indirect calorimetry is used to assess energy expenditure, respiratory exchange ratio (RER),

and locomotor activity.
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Protocol:

Apparatus: Use a comprehensive laboratory animal monitoring system (CLAMS).

Acclimation: Acclimate the mice to the calorimetric cages for at least 24 hours before starting

measurements.

Measurements:

Continuously measure oxygen consumption (VO₂) and carbon dioxide production (VCO₂).

Calculate the Respiratory Exchange Ratio (RER = VCO₂ / VO₂). An RER value close to

1.0 indicates carbohydrate oxidation, while a value around 0.7 suggests fat oxidation.

Monitor locomotor activity using infrared beams.

Data Analysis: Analyze the data over a 24-hour period to observe diurnal variations in

metabolic parameters.

Oral Glucose Tolerance Test (OGTT)
The OGTT is performed to evaluate the effect of AZD1979 on glucose homeostasis.

Protocol:

Fasting: Fast the mice for 4-6 hours prior to the test.

Baseline Measurement: Take a baseline blood sample from the tail vein to measure fasting

glucose and insulin levels.

Glucose Challenge: Administer a 2 g·kg⁻¹ body weight bolus of glucose solution orally via

gavage.

Time-course Blood Sampling: Collect blood samples at 15, 30, 60, and 120 minutes after the

glucose challenge.

Analysis: Measure blood glucose concentrations at each time point. Plasma insulin levels

can also be measured from the collected blood samples.
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Ex Vivo Brain Receptor Occupancy Assay
This assay determines the extent to which AZD1979 binds to MCHR1 in the central nervous

system.

Protocol:

Dosing: Administer a single oral dose of AZD1979 to DIO mice.

Tissue Collection: At a specified time point post-dosing (e.g., 17 hours), euthanize the mice

and rapidly dissect the brains.

Sample Preparation: Freeze the brains on dry ice and store them at -80°C.

Autoradiography:

Cut coronal brain sections (20 μm) from a region rich in MCHR1, such as the caudate

putamen.

Thaw-mount the sections onto microscope slides.

Incubate the sections with a radiolabeled ligand that binds to MCHR1.

Wash the sections to remove unbound radioligand.

Expose the slides to a phosphor imaging plate or film.

Analysis: Quantify the displacement of the radioligand by AZD1979 to determine the

percentage of receptor occupancy.

Data Presentation
Table 1: Effect of AZD1979 on Body Composition and
Metabolic Parameters in DIO Mice
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Treatment
Group
(μmol·kg⁻¹
twice daily)

Lean Tissue
(g)

Fat Tissue
(g)

Fasting
Glucose
(mM)

Fasting
Insulin (nM)

HOMA-
Index

Vehicle 19.1 ± 0.2 27.7 ± 1.7 10.0 ± 0.4 1.03 ± 0.21 9.8 ± 1.8

AZD1979

(20)
N/D N/D 8.8 ± 0.4 0.57 ± 0.10 5.0 ± 1.0

AZD1979

(40)
N/D N/D 9.2 ± 0.6 0.52 ± 0.10 4.6 ± 0.8*

AZD1979

(60)
19.0 ± 0.8 19.2 ± 1.5*** 9.4 ± 0.7 0.51 ± 0.07 4.9 ± 0.9

*Data are presented as mean ± SEM. N/D = Not Determined. Statistical significance vs.

vehicle: *p < 0.05, **p < 0.01, **p < 0.001.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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